Cas no 917906-02-6 (1-Propanone, 2-(3-nitrophenyl)-1-phenyl-)

917906-02-6 structure
Product name:1-Propanone, 2-(3-nitrophenyl)-1-phenyl-
1-Propanone, 2-(3-nitrophenyl)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1-Propanone, 2-(3-nitrophenyl)-1-phenyl-
- 2-(3-nitrophenyl)-1-phenylpropan-1-one
- DTXSID40475571
- 917906-02-6
-
- Inchi: InChI=1S/C15H13NO3/c1-11(15(17)12-6-3-2-4-7-12)13-8-5-9-14(10-13)16(18)19/h2-11H,1H3
- InChI Key: VRTXARLNANGXGK-UHFFFAOYSA-N
- SMILES: CC(C1=CC(=CC=C1)[N+](=O)[O-])C(=O)C2=CC=CC=C2
Computed Properties
- Exact Mass: 255.08954328g/mol
- Monoisotopic Mass: 255.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 62.9Ų
1-Propanone, 2-(3-nitrophenyl)-1-phenyl- Related Literature
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Sue Watson,Anna M. Grabowska Polym. Chem., 2014,5, 5320-5329
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
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Bruno C. Batista,Elton Sitta,Markus Eiswirth,Hamilton Varela Phys. Chem. Chem. Phys., 2008,10, 6686-6692
917906-02-6 (1-Propanone, 2-(3-nitrophenyl)-1-phenyl-) Related Products
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